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Compound of Interest

5-Bromo-N,4-dimethyl-3-
Compound Name: , o ,
nitropyridin-2-amine

Cat. No.: B183474

An In-depth Technical Guide to 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine for
Researchers and Drug Development Professionals

This guide provides a comprehensive overview of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-
amine, a key chemical intermediate in pharmaceutical research and development. It is
intended for researchers, scientists, and professionals in the drug development field, offering
detailed information on its properties, commercial availability, and applications.

Chemical Properties and Identification

5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine is a halogenated and nitrated pyridine
derivative. The presence of a bromo group, a nitro group, and two methyl groups on the
pyridine ring makes it a versatile building block in organic synthesis.

Table 1: Chemical Identification of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and
Related Compounds
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5-Bromo-N,4-dimethyl-3- 5-Bromo-N,N-dimethyl-3-
Property . . . . . - .
nitropyridin-2-amine nitropyridin-2-amine
CAS Number 155790-01-5[1][2] 1040682-46-9[3][4]
Molecular Formula C7HsBrNsO2[1][2] C7HsBrNsOz[4]
Molecular Weight 246.06 g/mol [1][2] 246.06 g/mol [4]

5-Bromo-4-methyl-2- N
Synonyms ] i o Not specified
methylamino-3-nitropyridine[1]

N SZNVATVPNHSUOD-
InChl Key Not specified
UHFFFAOYSA-N[4]
SMILES CC1=C(--INVALID-LINK-- CN(C)clncc(Br)ccl--INVALID-
=0)C(NC)=NC=C1Br[1] LINK--=0[4]

Commercial Suppliers

A number of chemical suppliers offer 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and its
isomers for research and development purposes. The availability, purity, and quantity may vary
among suppliers.

Table 2: Commercial Availability of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine and
Related Isomers
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. . Additional
Supplier Product Name  CAS Number Purity .
Information
Offers custom
5-Bromo-N,4- )
) synthesis and
dimethyl-3- _
ChemScene ) o 155790-01-5 >97%][1] commercial
nitropyridin-2- )
) production
amine ]
services.[1]
Product is
intended for early
discovery
5-Bromo-N,N-
) research; buyer
) ) dimethyl-3- N
Sigma-Aldrich 1040682-46-9 Not specified assumes

nitropyridin-2-

responsibility for

Fisher Scientific

amine o
confirming
identity and
purity.

For professional
manufacturing,

5-Bromo-N, N-

) research
dimethyl-3-

nitropyridin-2-

1040682-46-9 Not specified laboratories, and

) industrial or
amine )
commercial
usage only.[3]
Supplied b
5-Bromo-N,4- PP ) y )
) Shanghai Jizhi
dimethyl-3- - _ _
Chemsrc ) o 155790-01-5 Not specified Biochemical
nitropyridin-2-
] Technology Co.,
amine
Ltd.[2]
5-bromo-N,N- _ _
) Lists 12 items
dimethyl-3- N -
Chemspace Not specified Not specified from 10

nitropyridin-2-

suppliers.[4]

amine
Matrix Scientific 5-Bromo-N,N- Not specified Not specified Offers custom
dimethyl-3- synthesis, bulk
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nitropyridin-2- guotations, and
amine specialty
packaging.[5]

For research use

only; buyer
5-Bromo-N,N-
) ) assumes
Amerigo dimethyl-3- - o
S ) o 1040682-46-9 Not specified responsibility for
Scientific nitropyridin-2- o
) confirming
amine _ ,
identity and
purity.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 5-Bromo-N,4-dimethyl-3-
nitropyridin-2-amine are often proprietary to the end-users. However, a general synthetic
workflow can be conceptualized based on its structure.

Caption: Generalized synthetic workflow for 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine.

Application in Signaling Pathway Research

While specific signaling pathways involving this compound are highly context-dependent on the
research it is used in, its structural motifs suggest potential applications in kinase inhibitor
discovery. Many kinase inhibitors feature substituted pyridine cores.

Cell

ignal Transduction Activation Regulation
Receptor Tyrosine Kinase z .Imracellular Transcription Factor 3 Target Gene Expression Cellular ReSpo."SE
, Kinase Cascade (e.g., Proliferation)

5-Bromo-N,4-dimethyl-
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(or derivative)
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Click to download full resolution via product page
Caption: Hypothetical role in inhibiting a generic kinase signaling pathway.

Logical Relationships in Drug Discovery

The utility of 5-Bromo-N,4-dimethyl-3-nitropyridin-2-amine in a drug discovery program can
be illustrated through a logical flow diagram.
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Caption: Role as a building block in a typical drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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